Cas no 1320211-47-9 (2-bromobenzo[4,5]imidazo[1,2-a]pyrimidine)

2-Bromobenzo[4,5]imidazo[1,2-a]pyrimidine is a heterocyclic compound featuring a fused imidazopyrimidine core with a bromine substituent at the 2-position. This structure imparts significant reactivity, making it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig amination. The bromine atom serves as a versatile handle for further functionalization, enabling the construction of complex pharmacophores or materials. Its rigid aromatic scaffold enhances stability while maintaining compatibility with diverse reaction conditions. Researchers utilize this compound in medicinal chemistry for the development of bioactive molecules, leveraging its ability to act as a key building block in the synthesis of potential drug candidates or functional materials.

2-bromobenzo[4,5]imidazo[1,2-a]pyrimidine structure

1320211-47-9 structure

Product Name:2-bromobenzo[4,5]imidazo[1,2-a]pyrimidine

CAS No:1320211-47-9

MF:C₁₀H₆BrN₃

MW:248.08

CID:4583892

PubChem ID:58362356

Update Time:2025-10-18

2-bromobenzo[4,5]imidazo[1,2-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 2-bromopyrimido[1,2-a]benzimidazole
- 2-bromobenzo[4,5]imidazo[1,2-a]pyrimidine
- 2-bromobenzo[4,5]imidazol[1,2-a]pyrimidine
- 11-bromo-1,8,10-triazatricyclo[7.4.0.02,?]trideca-2(7),3,5,8,10,12-hexaene
- 11-bromo-1,8,10-triazatricyclo[7.4.0.0,trideca-2,4,6,8,10,12-hexaene
- CS-0433249
- BNCWJNBNSQMDGY-UHFFFAOYSA-N
- 11-bromo-1,8,10-triazatricyclo[7.4.0.0(2),]trideca-2,4,6,8,10,12-hexaene
- SCHEMBL2163511
- 11-bromo-1,8,10-triazatricyclo[7.4.0.0(2),]trideca-2(7),3,5,8,10,12-hexaene
- EX-A8275E
- 11-bromo-1,8,10-triazatricyclo[7.4.0.0,trideca-2(7),3,5,8,10,12-hexaene
- 1320211-47-9
- Inchi： 1S/C10H6BrN3/c11-9-5-6-14-8-4-2-1-3-7(8)12-10(14)13-9/h1-6H
- InChI Key： BNCWJNBNSQMDGY-UHFFFAOYSA-N
- SMILES： BrC1C=CN2C(N=1)=NC1C=CC=CC2=1

Computed Properties

Exact Mass: 246.97451 g/mol
Monoisotopic Mass: 246.97451 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 248.08
XLogP3: 3.6
Topological Polar Surface Area: 30.2

2-bromobenzo[4,5]imidazo[1,2-a]pyrimidine Pricemore >>

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Chemenu	CM325734-100mg	11-bromo-1,8,10-triazatricyclo[7.4.0.02,?]trideca-2(7),3,5,8,10,12-hexaene	1320211-47-9	95%+	100mg	$764	2022-06-13
Chemenu	CM325734-250mg	11-bromo-1,8,10-triazatricyclo[7.4.0.02,?]trideca-2(7),3,5,8,10,12-hexaene	1320211-47-9	95%+	250mg	$1147	2022-06-13
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